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Compound of Interest

Compound Name: GNE-149

Cat. No.: B12411577 Get Quote

GNE-149 is an orally bioavailable, potent full antagonist of estrogen receptor alpha (ERα) and

a selective estrogen receptor degrader (SERD) intended for research in areas such as ER-

positive breast cancer.[1][2][3][4] As a compound with high biological activity, appropriate safety

measures are imperative during handling, storage, and disposal to protect researchers and the

environment. This guide provides essential, immediate safety and logistical information for

laboratory personnel.

Personal Protective Equipment (PPE)
When handling GNE-149, which is typically a powder solid, adherence to standard laboratory

safety protocols is critical.[5] The following personal protective equipment should be worn to

prevent skin and eye contact, inhalation, and ingestion.

Core PPE Requirements:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.[5]

Skin Protection: Wear appropriate protective gloves and a lab coat or other protective

clothing to prevent skin exposure.[5]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection may not be required. However, if there is a risk of dust formation, a particle filter

respirator is recommended.[5]
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Operational and Handling Plan
A systematic approach to handling GNE-149 will minimize exposure risk and ensure the

integrity of the compound.

Step-by-Step Handling Procedure:

Preparation: Ensure adequate ventilation in the designated handling area.[5]

Personal Protective Equipment (PPE): Before handling, don the required PPE as outlined

above.

Handling: Avoid the formation of dust when working with the solid compound.[5] Prevent

contact with skin, eyes, and clothing.[5] Ingestion and inhalation should also be avoided.[5]

Storage: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

place.[5] For long-term storage, refrigeration is recommended.[5]

Disposal Plan
Proper disposal of GNE-149 and any contaminated materials is crucial to prevent

environmental release.

Waste Collection: Sweep up any solid waste and place it into a suitable, labeled container for

disposal.[5] Avoid creating dust.[5]

Environmental Precautions: GNE-149 should not be released into the environment.[5]

Regulatory Compliance: Dispose of waste in accordance with local, state, and federal

regulations for chemical waste.

Emergency Procedures
In case of accidental exposure, immediate action is necessary.

Eye Contact: Immediately flush eyes with plenty of water, also under the eyelids. If irritation

persists, seek medical attention.
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Skin Contact: Wash off immediately with soap and plenty of water. If skin irritation occurs, get

medical advice/attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Fire: In case of a fire, use carbon dioxide (CO2), extinguishing powder, foam, or water to

extinguish.[6] Wear self-contained breathing apparatus and full protective gear during

firefighting activities.[5]

Physical and Chemical Properties
The following table summarizes key quantitative data for GNE-149.

Property Value

Molecular Formula C28 H44 O

Molecular Weight 396.64 g/mol

Appearance Off-white Powder Solid

Melting Point 156 - 158 °C

Boiling Point 250 °C @ 1.3 Pa

Solubility Insoluble in water

Source: Generic Safety Data Sheet for a similar compound.[5]

Visualized Workflows
The following diagrams illustrate key processes for the safe handling of GNE-149.
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Personal Protective Equipment (PPE) Selection
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Caption: PPE selection workflow for handling GNE-149.
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GNE-149 Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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